5-Acetoxyindole
Overview
Description
5-Acetoxyindole is a chemical compound with the molecular formula C10H9NO2 and a molecular weight of 175.18400 . It is also known by other names such as 1H-Indol-5-yl acetate and 5-Acetoxy-indol .
Synthesis Analysis
The synthesis of 5-Acetoxyindole involves the reaction of 5-Indolol with Ethanoic anhydride . This reaction has been reported in various literature .
Molecular Structure Analysis
The molecular structure of 5-Acetoxyindole consists of a heterocyclic indole ring with an acetoxy group at the 5th position . Further structural analysis would require more specific data or computational modeling.
Physical And Chemical Properties Analysis
5-Acetoxyindole has a density of 1.256g/cm3, a boiling point of 339.08ºC at 760 mmHg, and a flash point of 158.87ºC . The exact mass is 175.06300 and the LogP value is 2.09320 .
Scientific Research Applications
Neuropharmacology and Neurotransmitter Modulation
5-Acetoxyindole has been studied for its effects on neurotransmitter receptors and synaptic responses. Research has shown that 5-Hydroxyindole (a related compound) can potentiate responses mediated by alpha 7 nicotinic acetylcholine receptors (nAChRs). This effect has been observed in human cells and animal models, indicating a potential role in modulating neurotransmitter systems, particularly acetylcholine-induced glutamate release in the brain (Zwart et al., 2002).
Synthesis and Chemistry
5-Acetoxyindole has been utilized in the synthesis of various indole derivatives, which are significant in pharmaceutical chemistry. For instance, it has been used in the synthesis of 5:6-Dihydroxyindole, a compound relevant to the study of melanin chemistry (Beer et al., 1948). Additionally, its derivatives have been explored for antiviral activities (Mezentseva et al., 1991).
Medical Diagnosis and Monitoring
5-Acetoxyindole and its metabolites, such as 5-Hydroxyindoleacetic acid (5-HIAA), are used as biochemical markers in medical diagnostics. For example, 5-HIAA is a significant marker in the diagnosis and monitoring of neuroendocrine tumors (Ewang-Emukowhate et al., 2019).
Analytical Chemistry and Detection Methods
Advancements in analytical techniques have enabled the efficient measurement of 5-Hydroxyindole derivatives in biological fluids. This includes methods like high-performance liquid chromatography and electrochemical detection, which are crucial for understanding 5-Hydroxyindole metabolism and its implications in various disorders (Mulder et al., 2005).
Psychiatric and Neurological Research
There's a significant interest in 5-Hydroxyindoles, including 5-Acetoxyindole, in the field of psychiatric and neurological research. These compounds are studied for their potential roles in conditions like depression and anxiety, as they are closely linked to serotonin metabolism (Goodwin & Post, 1983).
Future Directions
Indoles, including 5-Acetoxyindole, are significant heterocyclic systems in natural products and drugs. The application of indole derivatives for the treatment of various disorders has attracted increasing attention in recent years . Therefore, future research may focus on exploring the biological activities of 5-Acetoxyindole and its derivatives, as well as developing novel synthesis methods.
properties
IUPAC Name |
1H-indol-5-yl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-7(12)13-9-2-3-10-8(6-9)4-5-11-10/h2-6,11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHPPUHQLQLSMHC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC2=C(C=C1)NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10469225 | |
Record name | 5-Acetoxyindole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10469225 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Acetoxyindole | |
CAS RN |
5594-91-2 | |
Record name | 5-Acetoxyindole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10469225 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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